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Compound of Interest

Compound Name:
8-(Pyridin-3-yl)-2-

azaspiro[4.5]decane

Cat. No.: B8564496

Get Quote

Executive Summary & Chemical Identity
8-(Pyridin-3-yl)-2-azaspiro[4.5]decane is a spirocyclic amine featuring a pyrrolidine ring spiro-

fused to a cyclohexane ring, substituted at the para-position (C8) with a 3-pyridyl group. This

structural motif is a "privileged scaffold" in drug discovery, particularly for G-Protein Coupled

Receptors (GPCRs) such as opioid receptors (e.g.,

-opioid, ORL1) and neurokinin receptors (NK1), as well as in kinase inhibitors (e.g., SHP2).

The spiro-fusion creates a rigid 3D conformation that directs the nitrogen lone pair and the

distal pyridine ring into specific vectors, optimizing binding affinity and metabolic stability

compared to flexible analogs.
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Property Detail

Chemical Name 8-(Pyridin-3-yl)-2-azaspiro[4.5]decane

Core Scaffold CAS 176-66-9 (Unsubstituted 2-azaspiro[4.5]decane)

Derivative Status Research Chemical / Patent Intermediate

Molecular Formula

C

H

N

Molecular Weight 216.33 g/mol

SMILES C1CNCC12CCC(CC2)c3cccnc3

Key Functionality
Secondary Amine (Basic), Pyridine (H-bond

acceptor)

Structural Analysis & Isomerism
The 8-substituted-2-azaspiro[4.5]decane system exhibits cis/trans isomerism relative to the

spiro center.

Spiro Center (C5): The junction between the 5-membered pyrrolidine and 6-membered

cyclohexane.

Substitution (C8): The pyridine ring at position 8 can be cis or trans relative to the nitrogen

atom in the 2-position (or the C1-C2 bond vector).

In pharmacological contexts, one diastereomer often predominates in bioactivity. The rigid

spiro-core prevents ring flipping, locking the pyridine substituent in an equatorial or axial

orientation, which is critical for receptor docking.

Synthetic Methodologies
The synthesis of 8-(Pyridin-3-yl)-2-azaspiro[4.5]decane typically proceeds via the

construction of the spiro-core followed by functionalization, or by cyclizing a pre-functionalized
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precursor.

Method A: Spiro-Cyclization & Reductive
Functionalization
This route builds the spiro-ring first, then introduces the pyridine.

Step 1: Synthesis of 2-azaspiro[4.5]decan-3-one (Hoffmann-Löffler-Freytag or Alkylation) React

cyclohexanone with ethyl cyanoacetate or similar synthons to form the spiro-glutarimide or

lactam intermediate. A common route involves the alkylation of ethyl cyanoacetate with 1,1-

bis(bromomethyl)cyclohexane (though difficult) or more commonly, the condensation of

cyclohexanone with ethyl cyanoacetate followed by cyanide addition and cyclization.

Refined Protocol: Condense cyclohexanone with ethyl cyanoacetate

Michael addition of cyanide

Cyclization to spiro-glutarimide

Reduction to spiro-amine.

Step 2: Introduction of Pyridine (Organometallic Addition) To place the pyridine at C8, it is more

efficient to start with 1,4-cyclohexanedione mono-ethylene ketal.

Spiro-formation: React 1,4-cyclohexanedione mono-ketal with ethyl cyanoacetate/NH3 to

form the spiro-lactam ketal.

Ketone Deprotection: Hydrolyze the ketal to reveal the C8 ketone: 2-azaspiro[4.5]decane-

3,8-dione.

Grignard/Lithiation: React the C8 ketone with 3-pyridyllithium (generated from 3-

bromopyridine + n-BuLi at -78°C).

Dehydration & Hydrogenation: The resulting tertiary alcohol is dehydrated (TsOH/Toluene) to

the alkene, then hydrogenated (Pd/C, H2) to the saturated 8-(pyridin-3-yl) derivative.

Lactam Reduction: Finally, reduce the lactam (at C3) to the amine using LiAlH
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in THF.

Method B: Visualization of Synthetic Logic
The following diagram illustrates the "Ketone-First" strategy, which is preferred for diversity at

the 8-position.

1,4-Cyclohexanedione
Mono-ethylene Ketal

Spiro-cyclization
(Ethyl cyanoacetate, NH3) Spiro-lactam Ketal Deprotection (H+) 8-Keto-Spiro-lactam 3-Pyridyl-Li Addn

(-78°C, THF) Tertiary Alcohol Dehydration & 
Hydrogenation (Pd/C)

8-(Pyridin-3-yl)
Spiro-lactam Reduction (LiAlH4) 8-(Pyridin-3-yl)

2-azaspiro[4.5]decane

Click to download full resolution via product page

Caption: Synthetic pathway via 8-keto-spiro-lactam intermediate, allowing regio-controlled

installation of the pyridine moiety.

Experimental Protocol: Key Transformation
Protocol: Reduction of Spiro-Lactam to Spiro-Amine This step converts the amide carbonyl to

the methylene group, yielding the final secondary amine.

Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a reflux condenser and

N

inlet.

Reagents: Charge LiAlH

(3.0 equiv) suspended in anhydrous THF (0.5 M concentration). Cool to 0°C.[1]

Addition: Dissolve 8-(pyridin-3-yl)-2-azaspiro[4.5]decan-3-one (1.0 equiv) in anhydrous THF.

Add dropwise to the LAH suspension over 30 mins to control exotherm.

Reaction: Warm to Room Temperature (RT), then reflux for 4–6 hours. Monitor by TLC

(System: DCM/MeOH/NH

OH 90:10:1).

Workup (Fieser Method): Cool to 0°C. Carefully quench with:
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mL H

O

mL 15% NaOH

mL H

O

(

= grams of LAH used).

Purification: Filter the granular precipitate. Concentrate the filtrate. Purify the residue via

Flash Column Chromatography (Silica gel, DCM

10% MeOH/DCM with 1% NH

).

Validation Criteria:

MS (ESI+): Expect [M+H]

= 217.17.

1H NMR: Disappearance of amide NH and carbonyl signals; appearance of CH

adjacent to amine nitrogen (approx.

2.8–3.2 ppm).

Medicinal Chemistry Applications
The 2-azaspiro[4.5]decane core serves as a bioisostere for piperidine or morpholine rings,

offering restricted conformation.
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Target Class Mechanism of Action Relevance of Pyridine

Opioid Receptors (ORL1/MOP) Biased Agonist / Antagonist

The pyridine nitrogen acts as a

weak H-bond acceptor,

mimicking the phenol of

traditional opioids or

interacting with His/Asp

residues in the binding pocket.

Neurokinin-1 (NK1) Antagonist

The spiro-scaffold positions the

basic amine and the aromatic

pyridine to overlap with the

Substance P pharmacophore.

SHP2 Phosphatase Allosteric Inhibitor

Spiro-amines bind to the

tunnel region of SHP2, locking

the enzyme in an auto-

inhibited conformation.

Structure-Activity Relationship (SAR)
N-Substitution: The secondary amine at position 2 is the primary vector for diversification

(e.g., reductive amination with aldehydes).

Pyridine Position: The 3-pyridyl isomer is often preferred over 2- or 4-pyridyl to avoid steric

clash (ortho) or optimize pi-stacking (meta).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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